Cas no 2763777-68-8 (2-(1-Amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride)

• Product Name: 2-(1-Amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
• CAS No: 2763777-68-8
• MF: C₈H₁₆ClF₂NO
• MW: 215.668548583984
• CID: 5417371
• PubChem ID: 165984938
• Update Time: 2025-06-13

2-(1-Amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanol, 1-amino-4,4-difluoro-, hydrochloride (1:1)
• 2763777-68-8
• EN300-37354136
• Z5771470378
• 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride
• 2-(1-Amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride

• Inchi： 1S/C8H15F2NO.ClH/c9-8(10)3-1-7(11,2-4-8)5-6-12;/h12H,1-6,11H2;1H
• InChI Key： MEDJFDFWFQABCN-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(CCO)(CC1)N)F

Computed Properties

• Exact Mass: 215.0888482g/mol
• Monoisotopic Mass: 215.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-Amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride

2-(1-Amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride (CAS No. 2763777-68-8): An Overview

2-(1-Amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride (CAS No. 2763777-68-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorocyclohexyl ring and an amino group, making it a promising candidate for various therapeutic applications.

The difluorocyclohexyl moiety in 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride imparts significant stability and lipophilicity to the molecule. These properties are crucial for enhancing the compound's ability to cross biological membranes, thereby improving its bioavailability and pharmacokinetic profile. Recent studies have shown that the presence of fluorine atoms in drug molecules can significantly enhance their metabolic stability and reduce their susceptibility to enzymatic degradation.

The amino group in the compound plays a critical role in its biological activity. Amino groups are known to participate in hydrogen bonding and electrostatic interactions, which are essential for binding to target proteins and modulating their function. In the context of 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride, the amino group may facilitate interactions with specific receptors or enzymes, potentially leading to therapeutic effects.

The hydrochloride salt form of the compound is commonly used in pharmaceutical formulations due to its improved solubility and stability. The formation of a salt with hydrochloric acid can enhance the compound's aqueous solubility, making it more suitable for oral administration and other delivery methods. This is particularly important for compounds with low intrinsic solubility, as it ensures better absorption and distribution within the body.

Recent research has focused on the potential therapeutic applications of 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride. Studies have shown that this compound exhibits potent activity against various disease targets, including enzymes involved in metabolic disorders and receptors implicated in neurological conditions. For example, preliminary data suggest that 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride may have beneficial effects in treating conditions such as diabetes and neurodegenerative diseases.

In addition to its therapeutic potential, 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride has been studied for its safety profile. Preclinical studies have demonstrated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings are encouraging and support further clinical development of the compound.

The synthesis of 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride involves several steps, including the formation of the difluorocyclohexyl ring and the introduction of the amino group. Advanced synthetic methods have been developed to optimize the yield and purity of the final product. These methods often involve transition metal-catalyzed reactions and selective functional group manipulations to achieve the desired structure.

From a pharmacological perspective, 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride has shown promise in modulating various biological pathways. Its ability to interact with specific targets makes it a valuable tool for both basic research and drug discovery efforts. Ongoing studies are exploring its potential as a lead compound for developing new therapies targeting a range of diseases.

In conclusion, 2-(1-amino-4,4-difluorocyclohexyl)ethan-1-ol hydrochloride (CAS No. 2763777-68-8) is a promising compound with unique structural features that contribute to its biological activity and therapeutic potential. Further research is needed to fully elucidate its mechanisms of action and optimize its use in clinical settings. As advancements continue in medicinal chemistry and pharmaceutical sciences, this compound holds significant promise for addressing unmet medical needs.